Cas no 828276-73-9 (Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, butyl ester)
828276-73-9 structure
Product Name:Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, butyl ester
CAS No:828276-73-9
MF:C9H18O6S
MW:254.300622463226
CID:681430
PubChem ID:23283954
Update Time:2025-04-19
Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, butyl ester
- butyl 3-hydroxy-4-methylsulfonyloxybutanoate
- Butyl 3-hydroxy-4-[(methanesulfonyl)oxy]butanoate
- 828276-73-9
- SCHEMBL6155426
- DTXSID20632544
-
- Inchi: 1S/C9H18O6S/c1-3-4-5-14-9(11)6-8(10)7-15-16(2,12)13/h8,10H,3-7H2,1-2H3
- InChI Key: VPCHPJXXXLUUAQ-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCC(CC(=O)OCCCC)O
Computed Properties
- Exact Mass: 254.08240946g/mol
- Monoisotopic Mass: 254.08240946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 98.3Ų
Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, butyl ester Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
828276-73-9 (Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk